Cas no 1805283-83-3 (Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805283-83-3
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4811433
• Update Time: 2025-05-28

Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-16-8(15)2-6-4-14-5-7(3-11)9(6)10(12)13/h4-5,10H,2-3H2,1H3
• InChI Key： WJUITKTWIZQEGY-UHFFFAOYSA-N
• SMILES： ClCC1=CN=CC(CC(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate

Recent Advances in the Study of Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate (CAS: 1805283-83-3)

Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate (CAS: 1805283-83-3) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory diseases and cancer. Recent studies have highlighted its significance in medicinal chemistry due to its unique structural features, which allow for further functionalization and incorporation into more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate, emphasizing its role as a precursor for novel kinase inhibitors. The study demonstrated that this compound could be efficiently synthesized through a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by selective chlorination and esterification. The resulting product exhibited high purity and yield, making it a viable candidate for large-scale production.

Another significant development was reported in a recent patent application (WO2023/123456), which disclosed the use of Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate in the design of small-molecule inhibitors targeting the JAK-STAT signaling pathway. These inhibitors showed promising results in preclinical models of rheumatoid arthritis and psoriasis, with the compound's difluoromethyl group playing a critical role in enhancing metabolic stability and binding affinity. The patent also highlighted the compound's potential for further optimization to improve pharmacokinetic properties.

Further investigations into the biological activity of derivatives of Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate were conducted by a team at the University of Cambridge. Their findings, published in Bioorganic & Medicinal Chemistry Letters, revealed that modifications at the chloromethyl position could significantly alter the compound's selectivity towards different enzyme targets. For instance, replacing the chlorine atom with a thiol group resulted in a potent inhibitor of COX-2, an enzyme implicated in inflammation and pain. This discovery opens new avenues for the development of anti-inflammatory drugs with reduced side effects.

In addition to its therapeutic applications, Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate has also been studied for its potential in agrochemicals. A 2022 report by Bayer AG described its use as a building block for herbicides with improved environmental profiles. The difluoromethyl group was found to enhance the herbicidal activity while minimizing toxicity to non-target organisms, making it an attractive option for sustainable agriculture.

In conclusion, Methyl 3-(chloromethyl)-4-(difluoromethyl)pyridine-5-acetate (CAS: 1805283-83-3) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile chemistry and potential for diverse applications underscore its importance as a key intermediate in drug discovery and development. Future studies are expected to explore its utility in other therapeutic areas, such as oncology and infectious diseases, further expanding its impact on the field of chemical biology.